Cas no 1782554-53-3 (4-ethoxypiperidine-4-carboxylic acid)

• Product Name: 4-ethoxypiperidine-4-carboxylic acid
• CAS No: 1782554-53-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5806906
• PubChem ID: 84654640
• Update Time: 2025-06-08

4-ethoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxypiperidine-4-carboxylic acid
• EN300-1072215
• 1782554-53-3

• Inchi： 1S/C8H15NO3/c1-2-12-8(7(10)11)3-5-9-6-4-8/h9H,2-6H2,1H3,(H,10,11)
• InChI Key： ARECBSYXXFMQQS-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-ethoxypiperidine-4-carboxylic acid

Introduction to 4-ethoxypiperidine-4-carboxylic acid (CAS No. 1782554-53-3)

4-ethoxypiperidine-4-carboxylic acid, identified by the chemical identifier CAS No. 1782554-53-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative features a carboxylic acid functional group at the 4-position and an ethoxy substituent, making it a versatile scaffold for medicinal chemists. Its unique structural properties have garnered attention in recent years due to its potential applications in the development of novel therapeutic agents.

The compound belongs to the broader class of piperidine derivatives, which are well-documented for their role in various biological processes and pharmacological activities. Piperidines, characterized by a six-membered ring containing one nitrogen atom, are prevalent in many bioactive molecules, including antibiotics, antivirals, and central nervous system (CNS) drugs. The introduction of an ethoxy group at the 4-position of piperidine introduces additional functional diversity, enabling modifications that can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, 4-ethoxypiperidine-4-carboxylic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its structural framework allows for further derivatization, making it a valuable building block for designing drugs targeting specific biological pathways. For instance, researchers have investigated its potential as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The carboxylic acid moiety provides a site for amide bond formation, while the ethoxy group can be further functionalized to introduce other pharmacophores.

One of the most compelling aspects of 4-ethoxypiperidine-4-carboxylic acid is its role in peptidomimetics—molecules designed to mimic the structure and function of peptides without their drawbacks. Peptidomimetics are particularly valuable in drug development because they can exhibit improved stability and bioavailability compared to natural peptides. The piperidine ring in 4-ethoxypiperidine-4-carboxylic acid serves as an excellent scaffold for creating peptidomimetic cores, allowing researchers to design molecules that interact with target proteins with high specificity.

Recent advancements in computational chemistry have further enhanced the utility of 4-ethoxypiperidine-4-carboxylic acid. Molecular modeling studies have demonstrated its potential as a ligand for various enzymes and receptors. For example, researchers have used computational methods to predict how modifications to the ethoxy group might influence binding affinity to target proteins. These insights have guided experimental efforts, leading to more efficient synthetic routes and optimized drug candidates.

The pharmaceutical industry has shown particular interest in 4-ethoxypiperidine-4-carboxylic acid due to its potential as a starting material for next-generation therapeutics. Its structural versatility allows it to be incorporated into diverse drug classes, including antiviral agents, antifungal medications, and anti-inflammatory drugs. Additionally, its compatibility with green chemistry principles has made it an attractive choice for sustainable drug synthesis methods.

From a synthetic chemistry perspective, CAS No. 1782554-53-3 offers several advantages as an intermediate. Its reactivity allows for multiple functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, the carboxylic acid group can be converted into esters or amides, while the ethoxy group can undergo etherification or other transformations. These capabilities make 4-ethoxypiperidine-4-carboxylic acid a cornerstone in multi-step synthetic pathways.

In conclusion, 4-ethoxypiperidine-4-carboxylic acid (CAS No. 1782554-53-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it a valuable intermediate for creating novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.